Cas no 2171653-79-3 (4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171653-79-3
• MF: C₂₅H₂₅N₅O₅
• MW: 475.496505498886
• CID: 6197261
• PubChem ID: 165539897
• Update Time: 2025-11-06

4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1497357
• 2171653-79-3
• 4-[(dimethyl-1,2,4-triazin-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H25N5O5/c1-14-15(2)29-30-24(26-14)28-23(33)21(11-12-22(31)32)27-25(34)35-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-13H2,1-2H3,(H,27,34)(H,31,32)(H,26,28,30,33)
• InChI Key： BWHZNDGYHXUVOE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1N=NC(C)=C(C)N=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.18556891g/mol
• Monoisotopic Mass: 475.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Additional information on 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171653-79-3)

The compound 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171653-79-3) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a dimethyl-1,2,4-triazine moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged, driven by advancements in peptide-based drug discovery. The 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl group in this compound offers enhanced stability and reactivity, making it a preferred choice for solid-phase peptide synthesis (SPPS). This aligns with the growing trend of using custom peptide synthesis for developing vaccines, oncology treatments, and metabolic disorder therapies. The compound's CAS No. 2171653-79-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the standout features of this compound is its compatibility with click chemistry and other bioorthogonal reactions. The dimethyl-1,2,4-triazine core can participate in inverse electron-demand Diels-Alder (IEDDA) reactions, a hot topic in bioconjugation and imaging applications. This property has sparked interest in using 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid for labeling biomolecules, such as antibodies and nucleic acids, with minimal interference to their native functions.

The compound's butanoic acid tail further enhances its utility by providing a carboxylate group for additional functionalization. This is particularly valuable in designing prodrugs or drug-linker systems, where controlled release mechanisms are critical. Recent studies have explored its use in antibody-drug conjugates (ADCs), a rapidly expanding field in precision medicine. The ability to incorporate this compound into biodegradable polymers for sustained drug release is another area of active investigation.

From a synthetic chemistry perspective, the Fmoc-protected amine group in this compound simplifies purification and handling, reducing side reactions during peptide elongation. This is especially important for high-throughput synthesis platforms, where efficiency and yield are paramount. The compound's CAS No. 2171653-79-3 is often referenced in patents and publications related to peptide mimetics and structure-activity relationship (SAR) studies, underscoring its versatility.

Environmental and regulatory considerations are also shaping the discourse around this compound. Its design aligns with the principles of green chemistry, as it minimizes waste generation and avoids hazardous reagents. Researchers are increasingly prioritizing sustainable synthesis methods, and the compound's compatibility with aqueous reaction conditions makes it an attractive candidate for eco-friendly workflows.

In summary, 4-(dimethyl-1,2,4-triazin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171653-79-3) represents a convergence of innovation in peptide chemistry, bioconjugation, and drug development. Its multifaceted applications—from SPPS to ADCs—position it as a critical tool for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic advancements.